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Introduction

YH-306 is a novel synthetic small molecule that has demonstrated significant anti-tumor
activity, particularly in colorectal cancer (CRC) models. It functions as a potent inhibitor of Focal
Adhesion Kinase (FAK), a non-receptor tyrosine kinase crucial for cancer cell proliferation,
survival, migration, and invasion. By targeting the FAK signaling pathway, YH-306 effectively
induces apoptosis and suppresses tumor growth and metastasis, making it a promising
candidate for cancer therapy.[1][2][3] These application notes provide researchers, scientists,
and drug development professionals with a comprehensive overview of YH-306, including its
mechanism of action, quantitative data on its efficacy, and detailed protocols for its application
in cancer research.

Mechanism of Action

YH-306 exerts its anti-cancer effects by inhibiting the autophosphorylation of FAK at Tyr397.
This initial phosphorylation event is a critical step for the recruitment and activation of
downstream signaling proteins such as Src, PI3K, and Paxillin.[4][5] By blocking this key
activation step, YH-306 disrupts the entire FAK signaling cascade, leading to a series of
cellular events that culminate in apoptosis and the inhibition of metastatic processes.
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The key molecular effects of YH-306 include:

« Inhibition of FAK Pathway Activation: YH-306 significantly reduces the phosphorylation of
FAK, c-Src, paxillin, and PI3K.[3]

» Downregulation of Pro-Survival and Proliferation Markers: Treatment with YH-306 leads to a
dose-dependent decrease in the expression of c-myc and the anti-apoptotic protein Bcl-xl.[6]

 Induction of Apoptosis: YH-306 induces apoptosis in various colorectal cancer cell lines. This
is evidenced by an increase in the population of Annexin V-positive cells.[1]

o Suppression of Cell Adhesion, Migration, and Invasion: YH-306 effectively inhibits the ability
of cancer cells to adhere to the extracellular matrix (ECM), migrate, and invade through
Matrigel or collagen 1.[6][7]

Data Presentation

The following tables summarize the quantitative effects of YH-306 on various cancer cell lines
as reported in the literature.

Table 1: Effect of YH-306 on Colorectal Cancer Cell Adhesion

Inhibition of Adhesion to

Cell Line YH-306 Concentration (uM)

Collagen | (%)
HCT116 50 67
HT-29 50 78

Data extracted from studies on colorectal cancer cells showing significant reduction in cell
attachment after treatment with 50 uM YH-306.[6]

Table 2: Effect of YH-306 on Colorectal Cancer Cell Proliferation
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Cell Line IC50 (pM) after 72h
CT-26 ~25
HT-29 ~30
SW620 ~35
HCT116 ~40

Approximate IC50 values determined by MTS assay after 72 hours of treatment with YH-306.
[1]

Table 3: Induction of Apoptosis by YH-306 in Colorectal Cancer Cells

Cell Line YH-306 Concentration (uM)  Apoptotic Cells (%)
CT-26 50 ~25
HT-29 50 ~20
SW620 50 ~18
HCT116 50 ~22

Percentage of apoptotic cells (Annexin V-positive) after 36 hours of treatment with 50 uM YH-
306, as determined by flow cytometry.[1]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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